N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
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Description
N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C15H10Cl2N2OS2 and its molecular weight is 369.28. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Facile Synthesis and Anticancer Evaluation
A study by Tiwari et al. (2017) involved the microwave-assisted synthesis of novel compounds with a thiadiazole scaffold and benzamide groups, showing significant anticancer activity against various human cancer cell lines. This research highlights the potential of these compounds in cancer therapy development (Tiwari et al., 2017).
Supramolecular Gelators and Non-Covalent Interactions
Yadav and Ballabh (2020) synthesized a series of N-(thiazol-2-yl) benzamide derivatives to investigate their gelation behavior. This study emphasizes the role of methyl functionality and S⋯O interaction in gelation, contributing to the understanding of supramolecular assemblies (Yadav & Ballabh, 2020).
Antiallergy Activity of N-(4-substituted-thiazolyl)oxamic Acid Derivatives
Hargrave et al. (1983) synthesized a series of N-(4-substituted-thiazolyl)oxamic acid derivatives, showing potent antiallergy activity in the rat PCA model. This highlights the therapeutic potential of such compounds in allergy treatment (Hargrave et al., 1983).
Synthetic Approaches to Thiazolopyridines and Benzothiazoles
Qian et al. (2017) reported a metal- and reagent-free method for synthesizing benzothiazoles and thiazolopyridines via TEMPO-catalyzed electrolytic C–H thiolation. This innovative synthetic method could be beneficial for developing pharmaceuticals and organic materials (Qian et al., 2017).
Synthesis and Anticancer Evaluation of Benzimidazole–Thiazole Derivatives
Nofal et al. (2014) synthesized a series of benzimidazole–thiazole derivatives and evaluated their anticancer activity, demonstrating significant efficacy against HepG2 and PC12 cancer cell lines. This work contributes to the development of new anticancer agents (Nofal et al., 2014).
Thiazolides as Anti-Infective Drugs
Hemphill, Müller, and Müller (2012) reviewed the broad spectrum of activities of thiazolides, including nitazoxanide, against a wide range of infections and proliferating mammalian cells. The review showcases the versatility of thiazolides as a novel class of anti-infective drugs (Hemphill, Müller, & Müller, 2012).
Properties
IUPAC Name |
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2OS2/c1-21-11-5-3-2-4-8(11)14(20)19-15-18-12-9(16)6-7-10(17)13(12)22-15/h2-7H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFOMJNLDULORKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.